Cas no 46323-97-1 (3-{bicyclo2.2.1hept-5-en-2-yl}-1,1,1-trifluoropropan-2-one)

• Product Name: 3-{bicyclo2.2.1hept-5-en-2-yl}-1,1,1-trifluoropropan-2-one
• CAS No: 46323-97-1
• MF: C₁₀H₁₁F₃O
• MW: 204.188953638077
• CID: 6170828
• PubChem ID: 154188539
• Update Time: 2025-06-14

3-{bicyclo2.2.1hept-5-en-2-yl}-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-{bicyclo2.2.1hept-5-en-2-yl}-1,1,1-trifluoropropan-2-one
• JDVRUFUELXJORL-UHFFFAOYSA-N
• 3-(2-Bicyclo[2.2.1]hept-5-enyl)-1,1,1-trifluoropropan-2-one
• 3-{bicyclo[2.2.1]hept-5-en-2-yl}-1,1,1-trifluoropropan-2-one
• EN300-1951378
• 46323-97-1

• Inchi： 1S/C10H11F3O/c11-10(12,13)9(14)5-8-4-6-1-2-7(8)3-6/h1-2,6-8H,3-5H2
• InChI Key： JDVRUFUELXJORL-UHFFFAOYSA-N
• SMILES： FC(C(CC1CC2C=CC1C2)=O)(F)F

Computed Properties

• Exact Mass: 204.07619946g/mol
• Monoisotopic Mass: 204.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-{bicyclo2.2.1hept-5-en-2-yl}-1,1,1-trifluoropropan-2-one

Comprehensive Overview of 3-{bicyclo[2.2.1]hept-5-en-2-yl}-1,1,1-trifluoropropan-2-one (CAS No. 46323-97-1)

3-{bicyclo[2.2.1]hept-5-en-2-yl}-1,1,1-trifluoropropan-2-one (CAS No. 46323-97-1) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This molecule features a unique bicyclo[2.2.1]heptene scaffold coupled with a trifluoromethyl ketone moiety, making it a versatile intermediate for various applications. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery, agrochemical formulations, and advanced material synthesis.

The structural uniqueness of 3-{bicyclo[2.2.1]hept-5-en-2-yl}-1,1,1-trifluoropropan-2-one lies in its bicyclic framework, which imparts rigidity and stereochemical control, and the trifluoromethyl group, known for enhancing metabolic stability and lipophilicity in bioactive molecules. These attributes align with current trends in medicinal chemistry, where fluorinated compounds are highly sought after for their improved pharmacokinetic properties. The compound’s CAS No. 46323-97-1 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

In the context of green chemistry and sustainable synthesis, 3-{bicyclo[2.2.1]hept-5-en-2-yl}-1,1,1-trifluoropropan-2-one has been explored as a building block for eco-friendly catalysts and biodegradable materials. Its bicyclo[2.2.1]heptene core is particularly valuable for designing polymers with tailored thermal and mechanical properties, addressing the growing demand for high-performance materials in aerospace and electronics. Searches for fluorinated bicyclic compounds and sustainable chemical intermediates have surged, underscoring the compound’s alignment with industry priorities.

From a synthetic perspective, the preparation of CAS No. 46323-97-1 often involves Diels-Alder reactions or transition-metal-catalyzed transformations, topics frequently queried in academic and industrial forums. The compound’s trifluoromethyl ketone functionality also makes it a candidate for nucleophilic addition reactions, enabling the creation of diverse derivatives. This adaptability resonates with researchers investigating structure-activity relationships (SAR) in drug design or functional material development.

Recent studies highlight the role of 3-{bicyclo[2.2.1]hept-5-en-2-yl}-1,1,1-trifluoropropan-2-one in photocatalysis and click chemistry, two trending areas in synthetic methodology. Its compatibility with light-driven reactions and bioorthogonal labeling techniques has expanded its utility in bioconjugation and diagnostics. Online searches for photocatalytic fluorination and clickable fluorophores often intersect with discussions about this compound, reflecting its interdisciplinary appeal.

In summary, 3-{bicyclo[2.2.1]hept-5-en-2-yl}-1,1,1-trifluoropropan-2-one (CAS No. 46323-97-1) is a multifaceted compound bridging gaps between organic synthesis, materials science, and life sciences. Its structural features and reactivity profile cater to contemporary demands for innovation in fluorine chemistry and sustainable industrial processes. As research progresses, this molecule is poised to play a pivotal role in addressing challenges across these dynamic fields.